Cas no 4448-95-7 ((10beta)-10,14-dihydroxycedr-8-ene-12,15-dioic acid)

• Product Name: (10beta)-10,14-dihydroxycedr-8-ene-12,15-dioic acid
• CAS No: 4448-95-7
• MF: C₁₅H₂₀O₆
• MW: 296.315705299377
• CID: 1516314
• Update Time: 2024-02-29

(10beta)-10,14-dihydroxycedr-8-ene-12,15-dioic acid Chemical and Physical Properties

Names and Identifiers

• (10beta)-10,14-dihydroxycedr-8-ene-12,15-dioic acid
• (10β)-10,14-dihydroxycedr-8-ene-12,15-dioic acid
• 1H-3a,7-m<wbr>
• LogP
• (3R,8aα)-2,3,4,7,8,8a-Hexahydro-4β-hydroxy-8β-(hydroxymethyl)-8α-methyl-1H-3aα,7α-methanoazulene-3β,6-dicarboxylic acid
• Shellolic acid
• 1H-3a,7-Methanoazulene-3,6-dicarboxylic acid, 2,3,4,7,8,8a-hexahydro-4-hydroxy-8-(hydroxymethyl)-8-methyl-, (3R,3aS,4S,7R,8S,8aS)-

• Inchi： 1S/C15H20O6/c1-14(6-16)9-5-15(11(17)4-7(9)12(18)19)8(13(20)21)2-3-10(14)15/h4,8-11,16-17H,2-3,5-6H2,1H3,(H,18,19)(H,20,21)/t8-,9-,10-,11-,14+,15+/m0/s1
• InChI Key： WSASFFHWOQGSER-MUAIWGBPSA-N
• SMILES： C1[C@]2([H])[C@@]3(C[C@]([H])([C@]2(CO)C)C(C(O)=O)=C[C@@H]3O)[C@H](C(O)=O)C1

Computed Properties

• Exact Mass: 296.126
• Monoisotopic Mass: 296.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.48
• Melting Point: 204-207°
• Boiling Point: 566.7°C at 760 mmHg
• Flash Point: 310.6°C
• Refractive Index: 1.632

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Cedrane and isocedrane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Cedrane and isocedrane sesquiterpenoids